Cas no 53589-56-3 (3,3-dimethylpent-4-en-1-ol)

• Product Name: 3,3-dimethylpent-4-en-1-ol
• CAS No: 53589-56-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1587370
• PubChem ID: 12579098
• Update Time: 2025-04-21

3,3-dimethylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-4-penten-1-ol
• 4-Penten-1-ol, 3,3-dimethyl-
• G53476
• 3,3-dimethyl-pent-4-en-1-ol
• DB-122475
• EN300-300742
• AKOS006285418
• GJLNFUBRNHEACO-UHFFFAOYSA-N
• 3,3-dimethylpent-4-en-1-ol
• 53589-56-3
• SCHEMBL502333

• Inchi： 1S/C7H14O/c1-4-7(2,3)5-6-8/h4,8H,1,5-6H2,2-3H3
• InChI Key： GJLNFUBRNHEACO-UHFFFAOYSA-N
• SMILES： OCCC(C=C)(C)C

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols